Cas no 5015-90-7 (3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide;bromide)

• Product Name: 3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide;bromide
• CAS No: 5015-90-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 1560908
• PubChem ID: 24189239
• Update Time: 2025-04-21

3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide;bromide Chemical and Physical Properties

Names and Identifiers

• NSC86345
• NSC-86345
• 3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide,bromide
• 3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide
• bromide
• DTXSID00637557
• 3-Methyl-2-oxo-2H-pyrido[1,2-a]pyrazin-2-ium bromide
• 5015-90-7
• 3-methylpyrido[1,2-a]pyrazin-2-ium 2-oxide;bromide

• Inchi： 1S/C9H9N2O.BrH/c1-8-6-10-5-3-2-4-9(10)7-11(8)12;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： HQFUJKAUNWJXEA-UHFFFAOYSA-M
• SMILES： [Br-].O=[N+]1C=C2C=CC=CN2C=C1C

Computed Properties

• Exact Mass: 165.10289
• Monoisotopic Mass: 239.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.3A^2

Experimental Properties

• PSA: 23.32
• LogP: -1.83380